N-[(2-chlorophenyl)methyl]-3-(2,5-dimethoxyphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-3-(2,5-dimethoxyphenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C23H25N3O4S/c1-29-16-8-9-20(30-2)17(12-16)19-14-31-23-25-13-18(22(28)26(19)23)21(27)24-11-10-15-6-4-3-5-7-15/h6,8-9,12-14H,3-5,7,10-11H2,1-2H3,(H,24,27)
• InChI Key: CWJXZOMYYLSDAP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CSC3=NC=C(C(=O)N23)C(=O)NCCC4=CCCCC4
• Molecular Formula: C23H25N3O4S
• Molecular Weight: 439.5 g/mol

Description

Thiazolopyrimidines are heterocyclic analogs of purine bases, and they exhibit a broad spectrum of pharmacological activity. They are used in the synthesis of new compounds, including potentially biologically active ones.

Synthesis Analysis

A modern synthetic approach to thiazolopyrimidine derivatives is based on multicomponent sonochemical reactions in accordance with the “green chemistry” principles such as environmental safety, atom economy, and efficiency. Three-component condensations of ethyl acetoacetate with 1,3-thiazol-2-amine and aromatic aldehydes in isopropyl alcohol at 20°C under ultrasonic activation lead to the formation of ethyl 5-aryl-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylates.

Mechanism of Action

The position of substituents in the initial aldehyde was the crucial factor determining the reaction direction. The reactions with benzaldehyde, 2-chloro- and 4-hydroxy-3-methoxybenzaldehydes, and 2-hydroxynaphthalene-1-carbaldehyde afforded ethyl 5-aryl-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylates.

Future Directions

Further studies on the synthesis of new compounds of this series, including potentially biologically active ones, are being stimulated due to the broad spectrum of pharmacological activity exhibited by thiazolopyrimidines.